1-(4-Methoxyphenyl)-3-methyl-5-piperazin-1-yl-1H-pyrazolo[3,4-d][1,3]thiazole

• IUPAC Name: 1-(4-methoxyphenyl)-3-methyl-5-piperazin-1-ylpyrazolo[3,4-d][1,3]thiazole
• InChI: InChI=1S/C16H19N5OS/c1-11-14-15(18-16(23-14)20-9-7-17-8-10-20)21(19-11)12-3-5-13(22-2)6-4-12/h3-6,17H,7-10H2,1-2H3
• InChI Key: MVZXQHIYTWKLAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1SC(=N2)N3CCNCC3)C4=CC=C(C=C4)OC
• Molecular Formula: C16H19N5OS
• Molecular Weight: 329.4 g/mol

Description

The compound “1-(4-Methoxyphenyl)-3-methyl-5-piperazin-1-yl-1H-pyrazolo[3,4-d][1,3]thiazole” is a derivative of the 1,3,4-thiadiazole moiety. The 1,3,4-thiadiazole moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Molecular Structure Analysis

The molecular structure of a compound is responsible for various pharmacological activities, and mostly heterocyclic moieties have diverse activities. The 1,3,4-thiadiazole moiety, which is part of the compound , is known to possess a wide range of biological activities.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions like arthritis and other inflammatory diseases.

Antimicrobial and Antifungal Activity

. .

Antiviral Activity

. This suggests potential use in the treatment of viral infections.

Diuretic Activity

. Diuretics help the body get rid of excess fluid and are used to treat a variety of conditions, including high blood pressure and heart failure.

Anticonvulsant Activity

. This suggests potential use in the treatment of epilepsy and other conditions characterized by seizures.

Neuroprotective Activity

. This means they could potentially be used in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Antitumor or Cytotoxic Activity

. This suggests they could be used in the development of new cancer treatments.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with various biological systems . They may activate or inhibit biochemical pathways and enzymes or stimulate or block receptors in these systems .

Mode of Action

It’s known that thiazole derivatives can behave unpredictably when they enter physiological systems . They may cause changes in the system by activating or stopping biochemical pathways and enzymes or stimulating or blocking receptors .

Biochemical Pathways

Thiazole derivatives have been found to impact various biochemical pathways . They can activate or stop these pathways, leading to different downstream effects .

Pharmacokinetics

Thiazole derivatives are known to have diverse biological activities . The solubility of thiazole in water, alcohol, and ether, as well as its sparing solubility in organic solvents and dyes, may impact its bioavailability .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. It’s known that the methoxy group substitution in 1,3,4-thiadiazole scaffold decreases the antimicrobial activity, while electron-withdrawing group increases the activity .